Cas no 263409-78-5 ((2-(4-fluorophenoxy)-ethyl)-carbamic acid tert-butyl ester)
(2-(4-fluorophenoxy)-ethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- (2-(4-fluorophenoxy)-ethyl)-carbamic acid tert-butyl ester
- [2-(4-fluorophenoxy)ethyl]carbamic acid tert-butyl ester; tert-butyl [2-(4-fluorophenoxy)ethyl]carbamate; t-butyl 2-(4-fluorophenoxy)ethylcarbamate
- tert-butyl N-[2-(4-fluorophenoxy)ethyl]carbamate
- t-butyl 2-(4-fluorophenoxy)ethylcarbamate
- DB-210712
- 263409-78-5
- (2-(4-fluorophenoxy)-ethyl)-carbamicacidtert-butylester
- SCHEMBL3585001
- JIHHLNQLKIXGKB-UHFFFAOYSA-N
- [2-(4-fluorophenoxy)ethyl]carbamic acid tert-butyl ester
-
- Inchi: 1S/C13H18FNO3/c1-13(2,3)18-12(16)15-8-9-17-11-6-4-10(14)5-7-11/h4-7H,8-9H2,1-3H3,(H,15,16)
- InChI Key: JIHHLNQLKIXGKB-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)OCCNC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 255.12700
- Monoisotopic Mass: 255.12707160Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.56000
- LogP: 3.12010
(2-(4-fluorophenoxy)-ethyl)-carbamic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AX54958-1g |
tert-Butyl N-[2-(4-fluorophenoxy)ethyl]carbamate |
263409-78-5 | 98% | 1g |
$142.00 | 2024-04-20 | |
| A2B Chem LLC | AX54958-5g |
tert-Butyl N-[2-(4-fluorophenoxy)ethyl]carbamate |
263409-78-5 | 98% | 5g |
$402.00 | 2024-04-20 | |
| A2B Chem LLC | AX54958-10g |
tert-Butyl N-[2-(4-fluorophenoxy)ethyl]carbamate |
263409-78-5 | 98% | 10g |
$662.00 | 2024-04-20 | |
| A2B Chem LLC | AX54958-25g |
tert-Butyl N-[2-(4-fluorophenoxy)ethyl]carbamate |
263409-78-5 | 98% | 25g |
$1316.00 | 2024-04-20 |
(2-(4-fluorophenoxy)-ethyl)-carbamic acid tert-butyl ester Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
Additional information on (2-(4-fluorophenoxy)-ethyl)-carbamic acid tert-butyl ester
Introduction to (2-(4-fluorophenoxy)-ethyl)-carbamic acid tert-butyl ester (CAS No. 263409-78-5)
(2-(4-fluorophenoxy)-ethyl)-carbamic acid tert-butyl ester (CAS No. 263409-78-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FPE-tBu, is a tert-butyl ester derivative of carbamic acid, characterized by its unique structural features and chemical properties. The presence of a fluorine atom in the 4-position of the phenoxy group imparts distinct reactivity and biological activity, making it a valuable intermediate in the synthesis of various bioactive molecules.
The chemical structure of (2-(4-fluorophenoxy)-ethyl)-carbamic acid tert-butyl ester consists of a tert-butyl ester group attached to a carbamic acid moiety, which is further substituted with a 4-fluorophenoxy group. This combination provides the compound with enhanced stability and solubility, crucial for its use in pharmaceutical processes. The tert-butyl ester group is known for its protective properties, allowing for controlled deprotection under specific conditions, which is particularly useful in multi-step synthetic pathways.
Recent research has highlighted the potential of FPE-tBu in the development of novel therapeutic agents. Studies have shown that compounds derived from (2-(4-fluorophenoxy)-ethyl)-carbamic acid tert-butyl ester exhibit promising pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound were effective in inhibiting the activity of specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.
In the context of cancer research, FPE-tBu has been explored for its ability to modulate cellular signaling pathways. Research conducted at the National Institutes of Health (NIH) revealed that certain derivatives of this compound could selectively target and inhibit key oncogenic proteins, thereby reducing tumor growth and metastasis. These findings underscore the importance of (2-(4-fluorophenoxy)-ethyl)-carbamic acid tert-butyl ester as a lead compound in the discovery and development of new cancer therapies.
Beyond its therapeutic applications, FPE-tBu has also found utility in chemical biology and drug discovery platforms. Its structural flexibility allows for easy modification and functionalization, making it an ideal candidate for high-throughput screening (HTS) assays. Researchers at leading pharmaceutical companies have utilized this compound to identify novel hits and leads for various disease targets. The ability to rapidly synthesize and screen large libraries of derivatives has accelerated the drug discovery process, leading to the identification of several promising drug candidates.
The synthesis of (2-(4-fluorophenoxy)-ethyl)-carbamic acid tert-butyl ester involves well-established chemical reactions, including nucleophilic substitution and esterification steps. A typical synthetic route starts with the reaction of 4-fluorophenol with ethylene oxide to form 2-(4-fluorophenoxy)ethanol. This intermediate is then converted into the corresponding carbamic acid using phosgene or other carbamoylating agents. Finally, treatment with tert-butanol under acidic conditions yields the desired tert-butyl ester product. The overall process is scalable and can be optimized for industrial production.
In terms of safety and handling, FPE-tBu is generally considered safe when proper precautions are taken. It is important to handle this compound in well-ventilated areas and use appropriate personal protective equipment (PPE) such as gloves and goggles. Storage should be in tightly sealed containers at room temperature to prevent degradation or contamination.
The future prospects for (2-(4-fluorophenoxy)-ethyl)-carbamic acid tert-butyl ester are promising. Ongoing research continues to explore its potential applications in various fields, from drug discovery to materials science. As new derivatives are synthesized and characterized, it is likely that additional therapeutic uses will be discovered, further solidifying its position as a valuable compound in the chemical and pharmaceutical industries.
263409-78-5 ((2-(4-fluorophenoxy)-ethyl)-carbamic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)